![molecular formula C9H8BrN3O B3038952 [3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine CAS No. 937651-15-5](/img/structure/B3038952.png)
[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine
Overview
Description
“[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring composed of two carbon atoms, two nitrogen atoms, and one oxygen atom . This compound also contains a 3-bromophenyl group and a methanamine group .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole derivatives, such as “this compound”, involves various methods . One method involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 .Molecular Structure Analysis
The molecular structure of “this compound” includes a 1,2,4-oxadiazole ring, a 3-bromophenyl group, and a methanamine group . The presence of these groups and their positions in the molecule can cause differences in its properties due to variations in the electronic environment .Scientific Research Applications
Synthesis and Characterization
- The compound 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, a related compound, was synthesized via a high-yielding polyphosphoric acid condensation route and characterized using various spectroscopic techniques, highlighting the potential for efficient synthesis methods for similar compounds (Shimoga, Shin, & Kim, 2018).
- Another study synthesized 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine using a similar method, further emphasizing the versatility and efficiency of this synthetic route (Shimoga, Shin, & Kim, 2018).
Potential Biomedical Applications
- A study on N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines revealed their significant cytotoxic activity against various cancer cell lines, suggesting the potential of similar oxadiazole derivatives in cancer therapy (Ramazani et al., 2014).
- Novel {5-chloro-2-[(3-substitutedphenyl)-1,2,4-oxadiazol-5-yl)-methoxy]-phenyl}-(phenyl)-methanones were synthesized and exhibited notable antibacterial activity, showcasing the antimicrobial potential of these compounds (Rai et al., 2010).
Nonlinear Optical Characterization
- A study on 1,3,4-oxadiazole derivatives containing 2-fluoro-4-methoxy phenyl demonstrated their potential in optoelectronics, particularly as optical limiters, indicating the use of similar compounds in the field of materials science (Chandrakantha et al., 2011).
Future Directions
Oxadiazole derivatives, such as “[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine”, have potential applications in medicine and agriculture due to their desirable biological activity . New methods of obtaining complex structures containing oxadiazole rings are being sought due to the growing interest in heterocyclic systems . These compounds could be used in the future in medicine and agriculture based on these techniques .
Mechanism of Action
Target of Action
It is known that compounds with a 1,3,4-oxadiazole moiety, such as this one, have been successfully used in the treatment of various diseases in humans and animals . They exhibit a wide range of biological activities, including antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties .
Mode of Action
It is known that 1,3,4-oxadiazole derivatives interact with their targets to exert their biological effects . The bromophenyl group may enhance the lipophilicity of the compound, potentially improving its interaction with target proteins.
Biochemical Pathways
Given the broad range of biological activities exhibited by 1,3,4-oxadiazole derivatives, it is likely that multiple pathways are affected .
Result of Action
It is known that 1,3,4-oxadiazole derivatives can exhibit a wide range of biological activities, including antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties .
Biochemical Analysis
Biochemical Properties
[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine: plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with certain enzymes involved in metabolic pathways, potentially inhibiting or activating their activity . These interactions are crucial for understanding the compound’s potential therapeutic applications and its effects on cellular processes.
Cellular Effects
The effects of This compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . Studies have shown that this compound can modulate the activity of key signaling molecules, leading to changes in cellular behavior and function. Additionally, it has been found to impact gene expression, altering the levels of specific proteins and enzymes within the cell .
Molecular Mechanism
At the molecular level, This compound exerts its effects through various mechanisms. It binds to specific biomolecules, influencing their activity and function . This binding can result in the inhibition or activation of enzymes, leading to changes in metabolic pathways and cellular processes. Furthermore, the compound has been shown to affect gene expression, potentially through interactions with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
The temporal effects of This compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function . Over time, the compound may undergo degradation, leading to changes in its activity and effectiveness. Long-term studies have shown that it can have sustained effects on cellular processes, although these effects may diminish as the compound degrades .
Dosage Effects in Animal Models
In animal models, the effects of This compound vary with different dosages . At lower doses, the compound may have beneficial effects, such as modulating enzyme activity and influencing cellular processes. At higher doses, it may exhibit toxic or adverse effects, potentially leading to cellular damage or dysfunction . Understanding the dosage effects is crucial for determining the therapeutic potential and safety of this compound.
Metabolic Pathways
This compound: is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these processes . It can influence metabolic flux and alter the levels of specific metabolites within the cell. These interactions are essential for understanding the compound’s role in cellular metabolism and its potential therapeutic applications .
Transport and Distribution
The transport and distribution of This compound within cells and tissues are critical for its activity and function . The compound may interact with specific transporters or binding proteins that facilitate its movement within the cell. Additionally, its localization and accumulation within certain cellular compartments can influence its effectiveness and potential therapeutic uses .
Subcellular Localization
The subcellular localization of This compound is an important factor in its activity and function . The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can affect its interactions with biomolecules and its overall effectiveness in modulating cellular processes .
properties
IUPAC Name |
[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3O/c10-7-3-1-2-6(4-7)9-12-8(5-11)14-13-9/h1-4H,5,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYSURCYRCFOLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NOC(=N2)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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